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Compound of Interest

Compound Name: 3-Methylbenzophenone

Cat. No.: B1359932

An In-depth Technical Guide on the Safety of 3-Methylbenzophenone

Introduction
3-Methylbenzophenone (CAS No. 643-65-2), also known as phenyl 3-tolyl ketone or 3-benzoyltoluene, is an aromatic ketone.[1][2] Its chemical struc

utilized in laboratory settings for chemical synthesis and is considered a pharmaceutical intermediate, for example, in the production of Ketoprofen.[1]

Methylbenzophenone, intended for researchers, scientists, and professionals in drug development.

Hazard Identification and Classification
According to the information available, 3-Methylbenzophenone is not classified as a hazardous chemical under the 2012 OSHA Hazard Communica

One source classifies it under GHS with the following hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes s

the precaution that its toxicological properties have not been fully investigated.[1][5]

Table 1: GHS Hazard Information

Category Code

Signal Word Warning

Hazard Statements H302

H315 Causes skin irritation.[4][6]

H319 Causes serious eye irritation.[4][6]

H335 May cause respiratory irritation.[4][6]

Precautionary Statements P261

P280 Wear protective gloves/protective clothing/eye protection/face protection.[4][6]

P305+P351+P338
IF IN EYES: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.[4][6]

Physical and Chemical Properties
3-Methylbenzophenone is typically a light green or slightly yellow to greenish liquid at room temperature.[1][3]

Table 2: Physical and Chemical Properties
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Property Value

Molecular Formula C14H12O

Molecular Weight 196.25 g/mol

Physical State Liquid

Appearance Light green / Clear slightly yellow to greenish

Boiling Point 183 - 185 °C (361.4 - 365 °F) @ 16 mmHg

Flash Point > 112 °C (> 233.6 °F)

Melting Point No data available

Solubility Insoluble in water, soluble in organic solvents.

Specific Gravity No information available

Vapor Pressure No information available

Autoignition Temperature No information available

Handling, Storage, and Personal Protection
Handling: Users should avoid contact with skin and eyes and refrain from breathing mists, vapors, or spray.[1] It is recommended to handle the substa

necessary.[9]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][9] Store away from incompatible materials such as strong oxidizing

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles, such as those described by OSHA's eye and face protec

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1][5][9]

Respiratory Protection: Under normal use conditions where adequate ventilation is present, no protective equipment is typically needed.[1][5] If vap

First Aid and Emergency Measures
In case of exposure, the following first aid measures should be taken. A logical workflow for responding to an exposure incident is detailed in the diag

Table 3: First Aid Measures

Exposure Route First Aid Procedure

Eye Contact Rinse immediately with plenty of wate

Skin Contact
Wash off immediately with soap and p

[1]

Inhalation Remove to fresh air. If not breathing, g

Ingestion Clean mouth with water. Do NOT indu

digraph "Emergency_Response_for_3_Methylbenzophenone_Exposure" {

graph [fontname="Arial", label="Emergency Response Workflow for 3-Methylbenzophenone Exposure", labelloc=t, fo

node [fontname="Arial", style="filled", shape=rect, fontcolor="#202124"];

edge [fontname="Arial", color="#5F6368"];
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// Nodes

exposure [label="Exposure Incident", shape=ellipse, fillcolor="#EA4335", fontcolor="#FFFFFF"];

inhalation [label="Inhalation", fillcolor="#FBBC05"];

skin [label="Skin Contact", fillcolor="#FBBC05"];

eye [label="Eye Contact", fillcolor="#FBBC05"];

ingestion [label="Ingestion", fillcolor="#FBBC05"];

inhalation_action [label="Move to fresh air.\nIf breathing is difficult, give oxygen.\nGet medical attention.

skin_action [label="Remove contaminated clothing.\nWash with soap and plenty of water.\nGet medical attention

eye_action [label="Rinse with water for at least 15 minutes.\nRemove contact lenses if possible.\nGet medical 

ingestion_action [label="Clean mouth with water.\nDo not induce vomiting.\nGet medical attention.", shape=rect

end_node [label="Treat Symptomatically\n(Notes to Physician)", shape=ellipse, fillcolor="#34A853", fontcolor=

// Edges

exposure -> inhalation [label="Route"];

exposure -> skin [label="Route"];

exposure -> eye [label="Route"];

exposure -> ingestion [label="Route"];

inhalation -> inhalation_action;

skin -> skin_action;

eye -> eye_action;

ingestion -> ingestion_action;

inhalation_action -> end_node;

skin_action -> end_node;

eye_action -> end_node;

ingestion_action -> end_node;

}

Caption: Emergency Response Workflow for 3-Methylbenzophenone Exposure.

Fire-Fighting Measures
Suitable Extinguishing Media: Water spray, carbon dioxide (CO2), dry chemical, and chemical foam are all suitable for extinguishing fires involving 

Unsuitable Extinguishing Media: No information available.[1]

Specific Hazards: Keep the product and empty containers away from heat and sources of ignition.[1] Thermal decomposition can lead to the releas

Hazardous Combustion Products: Carbon monoxide (CO) and carbon dioxide (CO2).[1][5]

Protective Equipment: As in any fire, firefighters should wear a self-contained breathing apparatus (SCBA) with pressure-demand (MSHA/NIOSH a
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Stability and Reactivity
Reactivity: None known, based on available information.[5]

Chemical Stability: The substance is stable under normal conditions.[1][5]

Conditions to Avoid: Incompatible products.[1]

Incompatible Materials: Strong oxidizing agents.[1][9]

Hazardous Decomposition Products: Carbon monoxide (CO), Carbon dioxide (CO2).[1]

Hazardous Polymerization: Hazardous polymerization does not occur.[1]

Toxicological and Ecological Information
Toxicological Information: There is a significant lack of specific quantitative toxicological data for 3-Methylbenzophenone.

Acute Toxicity: No acute toxicity information is available for this product.[1][5] The toxicological properties have not been fully investigated.[1][5]

Skin Corrosion/Irritation: No data available.[5]

Serious Eye Damage/Irritation: No data available.[5]

Respiratory or Skin Sensitization: No information available.[1]

Germ Cell Mutagenicity: No information available.[1]

Carcinogenicity: There is no information available indicating that this material is a carcinogen.[1]

Reproductive Toxicity: No information available.[1]

STOT - Single Exposure: None known.[1]

STOT - Repeated Exposure: None known.[1]

Aspiration Hazard: No information available.[1]

Ecological Information: Information regarding the environmental impact of 3-Methylbenzophenone is limited. It is advised not to let this chemical ente

Experimental Protocols
Detailed experimental protocols for the safety testing of 3-Methylbenzophenone are not provided in the available Safety Data Sheets. The generatio

Organisation for Economic Co-operation and Development (OECD) for chemical testing. For instance:

Acute Oral Toxicity studies are often conducted following OECD Test Guideline 420, 423, or 425, which involve administering the substance to faste

Skin Irritation/Corrosion tests typically follow OECD Test Guideline 404, where the substance is applied to the skin of an animal and the resulting irr

Eye Irritation/Corrosion tests are guided by OECD Test Guideline 405, involving the application of the substance to an animal's eye to assess irritat

The absence of specific data in the SDSs for 3-Methylbenzophenone suggests that such definitive studies may not have been conducted or publishe

Disposal Considerations
Waste disposal should be carried out in accordance with local, regional, and national regulations. Chemical waste should be disposed of through a lic

[7][8]
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Regulatory Information
3-Methylbenzophenone is not listed as a hazardous substance under CERCLA or SARA (40 CFR 355).[1] It is also not listed under California Propo

material.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in

science and industry.
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